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Compound of Interest

Compound Name: Sodium sulfate

Cat. No.: B104168

Sodium Sulfate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical
properties of sodium sulfate (Na2SOa). It is intended to be a comprehensive resource, offering
detailed data, experimental protocols, and visual representations of key processes to support
research and development activities.

Physical Properties

Sodium sulfate is an inorganic compound that exists in several forms, with the most common
being the anhydrous salt (thenardite) and the decahydrate (mirabilite or Glauber's salt).[1][2] Its
physical characteristics are crucial for its handling, storage, and application in various scientific
and industrial processes.

General Properties

Anhydrous sodium sulfate is a white, odorless, crystalline solid.[2][3][4] The decahydrate form
consists of large, transparent monoclinic crystals that effloresce in dry air, losing water to form
the anhydrous powder.[3][5]

Quantitative Physical Data
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The key physical properties of the anhydrous and decahydrate forms of sodium sulfate are
summarized in the table below for easy comparison.

Anhydrous Sodium Sulfate Decahydrate Sodium
Property

(Na2SO0a) Sulfate (NazS04-10H20)
Molar Mass 142.04 g/mol [5][6] 322.19 g/mol [7]
Appearance White crystalline powder[2][3] Transparent monoclinic
crystals[2][3]
Odor Odorless[1][2] Odorless|[5]
Density 2.664 g/cm3[1][8] 1.464 g/cm3[1][8]
Melting Point 884 °C (1157 K)[1][2] 32.38 °C (decomposes)[1]
Boiling Point 1429 °C (1702 K)[1][2] Decomposes
Refractive Index 1.468[3] 1.394[3]
Hardness (Mohs) 2.8[3] 1.8[3]
Solubility

Sodium sulfate exhibits an unusual solubility profile in water. The solubility of the decahydrate
form increases dramatically with temperature up to 32.38 °C, at which point it transitions to the
anhydrous form.[1][2] Above this temperature, the solubility of the anhydrous form becomes
nearly independent of temperature, showing a slight decrease as the temperature rises.[1][2] It
is practically insoluble in ethanol.[2][3]

Table of Sodium Sulfate Solubility in Water at Different Temperatures:
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. Crystalline Form in
Temperature (°C) Solubility ( g/100 mL)

Equilibrium
0 4.76[1] Decahydrate
19.5 (anhydrous), 44
20 Decahydrate
(decahydrate)[8]
25 28.1[1] Decahydrate
32.38 49.7 (maximum solubility)[1] Transition Point
100 42.7[1] Anhydrous

Crystalline Structure

Sodium sulfate exists in several polymorphic forms:
e Anhydrous Sodium Sulfate (Thenardite): Possesses an orthorhombic crystal structure.[3]

o Decahydrate Sodium Sulfate (Mirabilite): Has a monoclinic crystal structure. The crystal
lattice consists of [Na(OHz)s]* octahedra linked to sulfate anions through hydrogen bonds.[1]

e Heptahydrate Sodium Sulfate: A rare, metastable form.[1][3]

The relationship between the different crystalline forms is a key aspect of its physical chemistry.

Heptahydrate
Na2S0a4-7H20

Cooli&g

Decahydrate (Mirabilite)
Na2S50a4-10H20
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Caption: Phase transitions of sodium sulfate crystalline forms.

Chemical Properties

Sodium sulfate is a stable, neutral salt with a pH of 7 in aqueous solution.[9] It is a typical ionic
sulfate and participates in a number of characteristic chemical reactions.

Reactions in Aqueous Solution

In water, sodium sulfate dissociates into sodium (Na*) and sulfate (SO427) ions.[5] The
presence of sulfate ions can be confirmed by the precipitation of insoluble sulfates when
solutions of Ba2* or Pb?* salts are added.[1]

Precipitation Reaction with Barium Chloride: Na2SOa(aq) + BaClz(aq) — BaSOa(s) + 2NaCl(aq)
[1]

Sodium sulfate is generally unreactive towards most oxidizing or reducing agents at normal
temperatures.[1]

Acid-Base Reactions

Sodium sulfate reacts with strong acids, such as sulfuric acid, to form the corresponding acid
salt, sodium bisulfate. This is a reversible reaction.[1][9]

Na2S0a4 + H2S04 = 2NaHSO4[1][9]

Double Salt Formation

Sodium sulfate has a tendency to form double salts. For example, it can react with potassium
chloride to form glaserite (3K2S04-Na2S04).[1] It also forms alums with some trivalent metals,
such as NaAI(SOa4)2 and NaCr(S0a4)2.[1][8]

Carbothermal Reduction

At high temperatures, sodium sulfate can be reduced to sodium sulfide by carbon in a process
known as carbothermal reduction.[1][8]

NazSOa + 2C — NazS + 2COz[1]

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/product/b104168?utm_src=pdf-body
https://www.benchchem.com/product/b104168?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/j100450a007
https://www.benchchem.com/product/b104168?utm_src=pdf-body
https://webs.anokaramsey.edu/chemistry/Chem1062/Labs/Solubility/Solubility%20Curves-S13.pdf
https://www.gauthmath.com/404?fromUrl=/solution/1793767720701958/4-The-solubility-of-solid-sodium-sulfate-in-water-changes-as-the-temperature-of-
https://www.gauthmath.com/404?fromUrl=/solution/1793767720701958/4-The-solubility-of-solid-sodium-sulfate-in-water-changes-as-the-temperature-of-
https://www.benchchem.com/product/b104168?utm_src=pdf-body
https://www.gauthmath.com/404?fromUrl=/solution/1793767720701958/4-The-solubility-of-solid-sodium-sulfate-in-water-changes-as-the-temperature-of-
https://www.benchchem.com/product/b104168?utm_src=pdf-body
https://www.gauthmath.com/404?fromUrl=/solution/1793767720701958/4-The-solubility-of-solid-sodium-sulfate-in-water-changes-as-the-temperature-of-
https://pubs.acs.org/doi/10.1021/j100450a007
https://www.gauthmath.com/404?fromUrl=/solution/1793767720701958/4-The-solubility-of-solid-sodium-sulfate-in-water-changes-as-the-temperature-of-
https://pubs.acs.org/doi/10.1021/j100450a007
https://www.benchchem.com/product/b104168?utm_src=pdf-body
https://www.gauthmath.com/404?fromUrl=/solution/1793767720701958/4-The-solubility-of-solid-sodium-sulfate-in-water-changes-as-the-temperature-of-
https://www.gauthmath.com/404?fromUrl=/solution/1793767720701958/4-The-solubility-of-solid-sodium-sulfate-in-water-changes-as-the-temperature-of-
https://www.researchgate.net/figure/Sodium-sulfate-solubility-at-various-temperatures_fig1_325459625
https://www.benchchem.com/product/b104168?utm_src=pdf-body
https://www.gauthmath.com/404?fromUrl=/solution/1793767720701958/4-The-solubility-of-solid-sodium-sulfate-in-water-changes-as-the-temperature-of-
https://www.researchgate.net/figure/Sodium-sulfate-solubility-at-various-temperatures_fig1_325459625
https://www.gauthmath.com/404?fromUrl=/solution/1793767720701958/4-The-solubility-of-solid-sodium-sulfate-in-water-changes-as-the-temperature-of-
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Industrial Production

The majority of the world's sodium sulfate is produced from its natural mineral form, mirabilite.
[1] However, it is also synthesized chemically, often as a byproduct of other manufacturing
processes.

Industrial Production of Sodium Sulfate

Mannheim Process Hargreaves Process

Sodium Chloride (NaCl) Sulfuric Acid (H2S04) Sulfur Dioxide (SO2) Oxygen (0z) Water (H20) Sodium Chloride (NaCl)

(&=

Sodium Sulfate (Na2SOa4)

Hydrochloric Acid (HCI) Sodium Sulfate (Na2SO4) Hydrochloric Acid (HCI)

Click to download full resolution via product page
Caption: Key industrial processes for sodium sulfate production.

Experimental Protocols

Detailed and standardized experimental procedures are essential for the accurate
characterization of sodium sulfate.

Determination of Purity by Gravimetric Analysis

This method is based on the precipitation of sulfate ions as barium sulfate.
Methodology:

o Accurately weigh approximately 0.5 g of the sodium sulfate sample.
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» Dissolve the sample in 200 mL of distilled water.
e Add 1 mL of concentrated hydrochloric acid to the solution and heat it to boiling.

o While stirring constantly, slowly add an excess of hot barium chloride solution (approximately
10 mL of a 10% w/v solution).

» Heat the mixture on a steam bath for at least one hour to allow for complete precipitation.
« Filter the precipitate through a pre-weighed, ashless filter paper.

o Wash the precipitate with hot distilled water until the filtrate is free of chloride ions (test with
silver nitrate solution).

» Dry the filter paper and precipitate in an oven.
« Ignite the filter paper and precipitate in a muffle furnace at 800 °C to a constant weight.
e Cool in a desiccator and weigh the resulting barium sulfate.

e The mass of sodium sulfate is calculated by multiplying the mass of the barium sulfate
precipitate by a gravimetric factor of 0.6086.[7]

Determination of the Solubility Curve

This protocol outlines the determination of sodium sulfate solubility in water at various
temperatures.

Methodology:

Prepare a series of jacketed beakers connected to a temperature-controlled water bath.

Add a known volume of distilled water to each beaker.

Set the water bath to the desired temperature and allow the beakers to equilibrate.

Gradually add sodium sulfate to each beaker while stirring continuously until a saturated
solution is formed with excess solid remaining.
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e Maintain the temperature and continue stirring for a sufficient time to ensure equilibrium is
reached.

» Once equilibrated, stop stirring and allow the excess solid to settle.

o Carefully extract a known volume of the clear supernatant solution using a pre-heated
pipette to prevent crystallization.

o Weigh the extracted sample and then evaporate it to dryness in a pre-weighed evaporating
dish.

e Weigh the dish with the dry sodium sulfate residue.

o Calculate the mass of dissolved sodium sulfate and express the solubility in grams per 100
mL of water.

o Repeat this procedure for a range of temperatures to construct the solubility curve.

Assessment of Hygroscopicity

This protocol provides a method for evaluating the moisture-absorbing properties of anhydrous
sodium sulfate.

Methodology:

e Prepare a controlled humidity environment using a desiccator containing a saturated salt
solution (e.g., ammonium chloride for ~80% relative humidity).

o Accurately weigh a sample of anhydrous sodium sulfate (approximately 0.1-0.3 g) into a
pre-weighed petri dish.

o Place the petri dish in the desiccator.

o Store the sample under these conditions for a set period (e.g., 24 hours) at a constant
temperature.

* Remove the sample and immediately re-weigh it.
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e The percentage weight gain is calculated to determine the hygroscopicity.

Thermal Decomposition Analysis

Thermogravimetric analysis (TGA) is used to study the thermal stability and decomposition of
sodium sulfate.

Methodology:

Calibrate the thermogravimetric analyzer according to the manufacturer's instructions.

e Place a small, accurately weighed sample of sodium sulfate (e.g., 10 mg) into the TGA
sample pan.

o Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g.,
nitrogen or air).

o Record the mass of the sample as a function of temperature.

e The resulting TGA curve will show the temperatures at which mass loss occurs, indicating
decomposition. For the decahydrate, an initial mass loss corresponding to the loss of water
of hydration will be observed, followed by the decomposition of the anhydrous salt at much
higher temperatures.[10]

Mandatory Visualizations

The following diagrams provide visual representations of key concepts and workflows related to
sodium sulfate.
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Experimental Workflow for Sodium Sulfate Characterization

Sodium Sulfate Sample

Purity Determination Solubility Curve Hygroscopicity Thermal Analysis Structural Analysis
(Gravimetric Analysis) Determination Assessment (TGA) (XRD)

i

Click to download full resolution via product page

Caption: Workflow for the physical and chemical characterization of sodium sulfate.

Key Chemical Reactions of Sodium Sulfate

BaClz (aq) H2S04 (conc) Naz2S0a (aq) C(s)athighT

+ + + + +
BaSOa (s) NaHSO4 (aq) NazS (s)
(Precipitate) (Sodium Bisulfate) (Sodium Sulfide)

Click to download full resolution via product page

Caption: Summary of important chemical reactions involving sodium sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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